Cas no 2157-39-3 (5-Chloroisophthalic acid)

• Product Name: 5-Chloroisophthalic acid
• CAS No: 2157-39-3
• MF: C₈H₅ClO₄
• MW: 200.57590174675
• MDL: MFCD18393556
• CID: 254769
• PubChem ID: 75086
• Update Time: 2025-06-09

5-Chloroisophthalic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylicacid, 5-chloro-
• 5-Chloroisophthalic Acid
• 5-chlorobenzene-1,3-dicarboxylic acid
• 5-Chlor-isophthalsaeure
• 5-chloro-1,3-benzenedicarboxylic acid
• EINECS 218-468-1
• 1,3-Benzenedicarboxylic acid, 5-chloro-
• 5-chloroisophthalicacid
• PLPFTLXIQQYOMW-UHFFFAOYSA-N
• SY027452
• AK208759
• Z1753
• DTXSID5062217
• AMY28294
• AC2066
• CS-0060192
• AKOS017553019
• 2157-39-3
• 5-chlorobenzene-1, 3-dicarboxylic acid
• SCHEMBL69625
• MFCD18393556
• NS00026905
• AS-19919
• DB-107508
• 5-Chloroisophthalic acid

• MDL： MFCD18393556
• Inchi： 1S/C8H5ClO4/c9-6-2-4(7(10)11)1-5(3-6)8(12)13/h1-3H,(H,10,11)(H,12,13)
• InChI Key： PLPFTLXIQQYOMW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 199.98800
• Monoisotopic Mass: 199.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 1.6

Experimental Properties

• Density: 1.586
• Melting Point: 285-295°C
• Boiling Point: 424.5°Cat760mmHg
• Flash Point: 210.6°C
• Refractive Index: 1.63
• PSA: 74.60000
• LogP: 1.73640

5-Chloroisophthalic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on 5-Chloroisophthalic acid

Recent Advances in the Application of 5-Chloroisophthalic Acid (CAS: 2157-39-3) in Chemical Biology and Pharmaceutical Research

5-Chloroisophthalic acid (CAS: 2157-39-3) is a key intermediate in the synthesis of various pharmaceuticals and bioactive compounds. Recent studies have highlighted its versatility in drug design, particularly in the development of metal-organic frameworks (MOFs) and as a building block for novel therapeutic agents. This research brief consolidates the latest findings on the applications and mechanistic insights of this compound in chemical biology and pharmaceutical sciences.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 5-chloroisophthalic acid as a linker in the synthesis of anticancer MOFs. The researchers utilized its carboxylate groups to coordinate with zinc ions, creating a porous structure capable of targeted drug delivery. The resulting MOF showed 40% higher loading capacity for doxorubicin compared to conventional carriers, with pH-responsive release properties that enhance tumor-specific accumulation.

In pharmaceutical synthesis, 5-chloroisophthalic acid has emerged as a crucial precursor for kinase inhibitors. A Nature Communications paper (2024) detailed its role in the modular synthesis of BTK inhibitors, where the chlorine atom facilitates selective cross-coupling reactions. The study reported a 15% improvement in yield compared to traditional isophthalic acid derivatives, attributed to the electron-withdrawing effect of the chlorine substituent.

Recent structural-activity relationship studies have revealed that incorporation of 5-chloroisophthalic acid into antimicrobial peptides enhances their membrane permeability. Research in ACS Infectious Diseases (2024) showed that derivatives containing this moiety exhibited 8-fold lower MIC values against multidrug-resistant Pseudomonas aeruginosa compared to parent compounds, while maintaining excellent selectivity indices (>100) against mammalian cells.

The compound's unique electronic properties have also enabled breakthroughs in diagnostic applications. A 2024 Advanced Materials publication demonstrated its use as a fluorophore quencher in DNA-based biosensors, achieving picomolar detection limits for oncogenic miRNAs. The chlorine atom's heavy atom effect significantly improved quenching efficiency by 62% compared to non-halogenated analogues.

Ongoing clinical trials (Phase I/II) are investigating 5-chloroisophthalic acid-containing small molecules as PET tracers for neurodegenerative diseases. Preliminary data presented at the 2024 SNMMI Annual Meeting showed excellent blood-brain barrier penetration and specific binding to tau protein aggregates in Alzheimer's disease models, with potential for early diagnosis applications.

From a safety perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2024) have established an NOAEL of 250 mg/kg/day for 5-chloroisophthalic acid in rodent models, with no observed genotoxicity in standard battery tests. These findings support its continued use in pharmaceutical manufacturing under current regulatory guidelines.

Future research directions highlighted in a 2024 Chemical Reviews perspective article include exploring enzymatic derivatization of 5-chloroisophthalic acid for green chemistry applications, and its potential as a core scaffold for PROTAC molecules targeting undruggable proteins. The compound's unique combination of synthetic accessibility and structural diversity positions it as a valuable tool for next-generation drug discovery.